Cas no 345903-02-8 ( )

• Product Name: &nbsp
• CAS No: 345903-02-8
• MF: C₈H₃F₂NO
• MW: 167.112328767776
• CID: 919359
• PubChem ID: 11469289
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4-cyano-2-fluorobenzoyl fluoride
• 4-cyano-2-fluoro-benzoyl Fluoride
• DTXSID50466814
• DB-253163
• Benzoyl fluoride,4-cyano-2-fluoro-(9ci)
• 345903-02-8
•  

• Inchi： 1S/C8H3F2NO/c9-7-3-5(4-11)1-2-6(7)8(10)12/h1-3H
• InChI Key： XPUZBRNQOPRWQM-UHFFFAOYSA-N
• SMILES： FC1C=C(C#N)C=CC=1C(=O)F

Computed Properties

• Exact Mass: 167.01800
• Monoisotopic Mass: 167.01827004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86000
• LogP: 1.80708

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives